Cas no 2600400-34-6 (6-fluoropicolinonitrile-3,4,5-d3)

• Product Name: 6-fluoropicolinonitrile-3,4,5-d3
• CAS No: 2600400-34-6
• MF: C₆H₃FN₂
• MW: 125.118309259415
• CID: 6825486
• PubChem ID: 172402594
• Update Time: 2025-02-26

6-fluoropicolinonitrile-3,4,5-d3 Chemical and Physical Properties

Names and Identifiers

• CS-23608
• 6-fluoropicolinonitrile-3,4,5-d3
• 2600400-34-6

• Inchi： 1S/C6H3FN2/c7-6-3-1-2-5(4-8)9-6/h1-3H/i1D,2D,3D
• InChI Key： NVOLTPVZQXTZCW-CBYSEHNBSA-N
• SMILES： FC1=C([2H])C([2H])=C([2H])C(C#N)=N1

Computed Properties

• Exact Mass: 125.04685650Da
• Monoisotopic Mass: 125.04685650Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 36.7Ų